Cas no 2227673-31-4 (rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2227673-31-4
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 5807546
• PubChem ID: 165504259
• Update Time: 2025-05-20

rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454527
• 2227673-31-4

• Inchi： 1S/C13H16BrNO3/c1-17-8-3-4-12(14)9(5-8)10-6-15-7-11(10)13(16)18-2/h3-5,10-11,15H,6-7H2,1-2H3/t10-,11+/m0/s1
• InChI Key： ZNUDRMLYODQNTG-WDEREUQCSA-N
• SMILES： BrC1=CC=C(C=C1[C@@H]1CNC[C@H]1C(=O)OC)OC

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate

Professional Introduction of rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227673-31-4)

The compound rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate, with the CAS number 2227673-31-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The rac designation indicates that this compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the chiral centers present in the molecule.

The core structure of this compound consists of a pyrrolidine ring, which is a five-membered cyclic amine. The pyrrolidine ring is substituted at the 4-position with a 2-bromo-5-methoxyphenyl group and at the 3-position with a methyl ester group. The stereochemistry of the molecule is defined by the (3R,4S) configuration, which plays a crucial role in its biological activity and interactions. The presence of the bromine atom and methoxy group on the aromatic ring introduces additional complexity to the molecule, influencing its electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One common approach involves the use of asymmetric catalysis to control the stereochemistry during the formation of the chiral centers. For instance, researchers have employed organocatalytic methods to achieve high enantioselectivity in the construction of the pyrrolidine ring. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The physical and chemical properties of rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate have been extensively studied to understand its behavior under different conditions. The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various pH conditions has also been evaluated, making it suitable for use in both acidic and basic environments.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential therapeutic agent. It has demonstrated selective inhibition against certain enzymes involved in neurological disorders, such as Alzheimer's disease. Recent studies have highlighted its ability to cross the blood-brain barrier efficiently, which is a critical factor for drugs targeting central nervous system diseases.

The application of rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate extends beyond pharmacology into materials science. Its unique structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. Researchers have explored its potential as a monomer in step-growth polymerization reactions, leading to novel polyamides with enhanced mechanical strength.

Moreover, this compound has found applications in analytical chemistry as a chiral selector in chromatographic separations. Its ability to differentiate between enantiomers has made it invaluable in determining enantiomeric excess in complex mixtures. This property is particularly useful in quality control processes within the pharmaceutical industry.

Looking ahead, ongoing research aims to further optimize this compound's properties for specific applications. For instance, efforts are being made to modify its side chains to enhance its bioavailability and reduce potential side effects when used as a drug candidate. Additionally, computational modeling techniques are being employed to predict its interactions with biological targets at an atomic level, paving the way for rational drug design.

In conclusion, rac-methyl (3R,4S)-4-(2-bromo-5-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2227673-31-4) stands out as a versatile and multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, continues to unlock new possibilities for its utilization in both academic research and industrial applications.